Cas no 108895-46-1 (Cytidine,3'-azido-2',3'-dideoxy-N,5-dimethyl-)

Cytidine,3'-azido-2',3'-dideoxy-N,5-dimethyl- structure
108895-46-1 structure
Product Name:Cytidine,3'-azido-2',3'-dideoxy-N,5-dimethyl-
CAS No:108895-46-1
MF:C11H16N6O3
MW:280.283141136169
CID:207265
PubChem ID:451458
Update Time:2025-04-19

Cytidine,3'-azido-2',3'-dideoxy-N,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cytidine,3'-azido-2',3'-dideoxy-N,5-dimethyl-
    • 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-4-(methylamino)pyrimidin-2-one
    • 3'-Azido-2',3'-dideoxy-N4, 5-dimethylcytidine
    • 3'-Azido-4-methylamino-5-methyl-2',3'-dideoxycytidine
    • 3'-N3-4-NHMe-5-Me-ddC
    • AC1L9PNO
    • AG-D-25536
    • CTK4A6226
    • SCHEMBL15643075
    • 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-4-(methylamino)pyrimidin-2-one
    • DTXSID30148762
    • 108895-46-1
    • Inchi: 1S/C11H16N6O3/c1-6-4-17(11(19)14-10(6)13-2)9-3-7(15-16-12)8(5-18)20-9/h4,7-9,18H,3,5H2,1-2H3,(H,13,14,19)/t7-,8+,9+/m0/s1
    • InChI Key: CULIUQSQFSCPGF-DJLDLDEBSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(N=C(C(C)=C1)NC)=O)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 280.12858
  • Monoisotopic Mass: 280.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.5Ų
  • XLogP3: 0.1

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 122.92
  • LogP: -0.16094
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